Cas no 6020-54-8 (5-Phenylthiazole-2,4-diamine Hydrobromide)

• Product Name: 5-Phenylthiazole-2,4-diamine Hydrobromide
• CAS No: 6020-54-8
• MF: C₉H₁₀BrN₃S
• MW: 272.164799213409
• CID: 503984
• PubChem ID: 145824
• Update Time: 2025-10-30

5-Phenylthiazole-2,4-diamine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-Phenylthiazole-2,4-diamine hydrobromide
• Diamino-5-phenylthiazole Hydrobromide
• 2,4-Diamino-5-phenylthiazole monohydrobromide
• 2,4-Thiazolediamine,5-phenyl-, hydrobromide (1:1)
• 5-Phenyl-2,4-thiazolediamine hydrobromide
• Amiphenazole Hydrobromide
• 5-Phenyl-2,4-thiazolediamine monohydrobromide
• 2,4-Diamino-5-phenyl-thiazole monohydrobromide
• 2,4-Diamino-5-phenylthiazole hydrobromide
• Thiazole, 2,4-diamino-5-phenyl-, monohydrobromide
• 2,4-Thiazolediamine, 5-phenyl-, monohydrobromide
• 2,4-diamino-5-phenyl-thiazol monohydrobromide
• 5-phenyl-1,3-thiazole-2,4-diamine hydrobromide
• C9H10BrN3S
• MFCD00012713
• 2,4-diamino-5-phenyl thiazole hydrobromide
• DTXSID50208953
• J-640151
• NS00082392
• DB-053554
• CCRIS 1240
• CS-0319737
• J-800154
• AKOS016010394
• 6020-54-8
• EINECS 227-874-8
• AS-19591
• 5-phenyl-1,3-thiazole-2,4-diamine;hydrobromide
• JFSDUFWHNHMSRU-UHFFFAOYSA-N
• 5-Phenylthiazole-2,4-diamine Hydrobromide

• MDL： MFCD00012713
• Inchi： 1S/C9H9N3S.BrH/c10-8-7(13-9(11)12-8)6-4-2-1-3-5-6;/h1-5H,10H2,(H2,11,12);1H
• InChI Key： JFSDUFWHNHMSRU-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 270.97800
• Monoisotopic Mass: 270.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 93.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 283°C
• Boiling Point: 413.3°C at 760 mmHg
• Flash Point: 203.7°C
• PSA: 93.17000
• LogP: 4.09500
• Solubility: Not determined

5-Phenylthiazole-2,4-diamine Hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3249
• Safety Instruction： S24/25
• Packing Group：III
• Hazard Level：6.1(b)
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-Phenylthiazole-2,4-diamine Hydrobromide

Comprehensive Overview of 5-Phenylthiazole-2,4-diamine Hydrobromide (CAS No. 6020-54-8): Properties, Applications, and Research Insights

5-Phenylthiazole-2,4-diamine Hydrobromide (CAS No. 6020-54-8) is a specialized organic compound with a molecular formula of C₉H₉N₃S·HBr. This thiazole derivative has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's hydrobromide salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in 5-Phenylthiazole-2,4-diamine Hydrobromide as a building block for heterocyclic compounds, particularly in the development of novel bioactive molecules. Researchers are exploring its role in modulating enzymatic activity and its potential as a precursor for small-molecule therapeutics. The compound's phenylthiazole core is structurally analogous to several FDA-approved drugs, fueling investigations into its pharmacophore properties.

From a synthetic chemistry perspective, CAS 6020-54-8 demonstrates remarkable versatility. Its diamine functionality allows for diverse chemical modifications, enabling the creation of libraries of derivatives for structure-activity relationship (SAR) studies. The hydrobromide counterion contributes to improved crystallinity, which is particularly valuable in X-ray diffraction studies for molecular characterization.

The compound's thermal stability and solubility profile make it suitable for various high-throughput screening applications. In drug discovery pipelines, 5-Phenylthiazole-2,4-diamine Hydrobromide serves as a valuable scaffold for designing kinase inhibitors and receptor modulators. Its molecular weight of 271.16 g/mol falls within the optimal range for drug-like properties, as defined by Lipinski's rule of five.

Quality control parameters for CAS No. 6020-54-8 typically include HPLC purity assessment (>98%), residual solvent analysis, and heavy metal content verification. The compound's spectroscopic properties (including characteristic NMR peaks and mass spectral data) serve as important identification markers. Storage recommendations generally suggest protection from light and moisture at controlled room temperature.

Emerging applications of 5-Phenylthiazole-2,4-diamine Hydrobromide extend to materials science, where its conjugated system shows potential in organic electronic materials. The thiazole ring contributes to electron transport properties, while the aromatic phenyl group enhances thermal stability—features increasingly valuable in optoelectronic device development.

Recent patent literature reveals growing interest in 6020-54-8 derivatives for various therapeutic areas. The compound's hydrogen bonding capacity and molecular planarity make it particularly interesting for targeting protein-protein interactions, a hot topic in modern drug design strategies. Computational chemistry studies suggest favorable binding affinities for certain biological targets.

From a regulatory perspective, 5-Phenylthiazole-2,4-diamine Hydrobromide is classified as a research chemical with no known major hazards when handled properly. Standard laboratory precautions are recommended, including the use of personal protective equipment. The compound's environmental fate and biodegradability characteristics are subjects of ongoing investigation as part of green chemistry initiatives.

The global market for thiazole derivatives like CAS 6020-54-8 continues to expand, driven by pharmaceutical R&D investments. Custom synthesis services increasingly offer this compound with various modifications to meet specific research needs. Analytical method development for impurity profiling remains an active area of method development to support quality assurance.

Future research directions for 5-Phenylthiazole-2,4-diamine Hydrobromide may explore its potential in combination therapies and targeted drug delivery systems. The compound's structure-activity landscape continues to be mapped through advanced computational modeling and high-content screening approaches. As synthetic methodologies advance, more efficient routes to this valuable intermediate are likely to emerge.